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Compound of Interest

Compound Name: Mezilamine

Cat. No.: B1676547 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Mezilamine, also known as Mesalamine or 5-aminosalicylic acid (5-ASA). The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure safe handling and disposal in a laboratory setting, minimizing environmental impact.

Quantitative Data and Physical Properties
The following table summarizes key quantitative data for Mezilamine (Mesalamine).

Property Value

Molecular Formula C7H7NO3[1][2]

Molar Mass 153.14 g/mol [3][4]

Melting Point 275-280 °C (decomposes)[3]

Water Solubility <0.1 g/100 mL at 21 °C[3]

Acute Oral Toxicity (LD50, Rat) 2,800 mg/kg

Health and Safety Hazards
Mezilamine is classified as an irritant and may cause the following health effects:

Skin Irritation: Causes skin irritation.[5]
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Eye Irritation: Causes serious eye irritation.[5][6]

Respiratory Irritation: May cause respiratory irritation.[5][6]

Allergic Skin Reaction: May cause an allergic skin reaction.

Harmful if Swallowed: Accidental ingestion may be harmful.[1][6]

Environmental Hazards: One of the inactive ingredients, Dibutyl Phthalate, is acutely toxic to

aquatic organisms.[1] Mezilamine itself is considered harmful to aquatic organisms and may

cause long-term adverse effects in the aquatic environment.[3] Therefore, it is crucial to prevent

the material from entering sewers, waterways, or public waters.[1]

Detailed Disposal Protocol
This protocol outlines the step-by-step procedure for the safe disposal of Mezilamine waste in

a laboratory setting.

Personal Protective Equipment (PPE) Required:

Wear protective gloves.

Wear safety glasses with side shields or goggles.[7]

Wear a lab coat.[7]

Handle material under adequate ventilation, such as a chemical fume hood.[5][7]

Step-by-Step Disposal Procedure:

Segregate Waste:

Do not mix Mezilamine waste with other chemical wastes.[1]

Collect all solid Mezilamine waste, including contaminated lab supplies (e.g., weighing

paper, gloves, wipes), in a dedicated and clearly labeled waste container.

Decontaminate Spills:
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In case of a spill, decontaminate the area thoroughly using a detergent and water solution.

[1]

Collect all spill residue, including the absorbent materials used for cleanup, and place it in

a separate, appropriate, and sealed container for disposal.[1]

Prepare for Disposal:

For small quantities of unused Mezilamine, it is recommended to follow the general

guidelines for pharmaceutical disposal if a chemical waste pickup service is not

immediately available.

Take the Mezilamine out of its original packaging.

Mix the solid waste with an inert and undesirable substance such as kitty litter or used

coffee grounds.[8][9][10][11][12] This makes the substance less appealing to prevent

accidental ingestion and helps to solidify any remaining active chemical.

Place the mixture in a sealable plastic bag or another sealed container to prevent leakage.

[8][9][10][11][12]

Final Disposal:

Dispose of the sealed container containing the Mezilamine mixture as hazardous waste

through your institution's designated chemical waste disposal program.

Always adhere to all applicable international, national, state, and local regulations for

chemical waste disposal.[1]

If your institution partners with a waste disposal plant, ensure the contents are properly

labeled for incineration at an approved facility.[6]

Important Considerations:

Do Not Flush: Do not dispose of Mezilamine down the drain or in the toilet, unless

specifically instructed to do so by your local regulations, which is highly unlikely for this

compound due to its environmental hazards.[1][8][10]
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Drug Take-Back Programs: For unused pharmaceutical-grade Mezilamine in its original

packaging, the preferred method of disposal is a drug take-back program.[8][9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Mezilamine.
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Caption: Workflow for the safe disposal of Mezilamine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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